molecular formula C18H21N5OS B2763581 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide CAS No. 893931-13-0

2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide

Cat. No. B2763581
CAS RN: 893931-13-0
M. Wt: 355.46
InChI Key: LPZBFDHLYVZPNQ-UHFFFAOYSA-N
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Description

This compound is a small molecule featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold . It has been synthesized as a potential CDK2 inhibitor, which makes it a target for cancer treatment .


Synthesis Analysis

The synthesis of this compound involves the design of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . The exact synthesis process for this specific compound is not detailed in the available literature.


Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[3,4-d]pyrimidine scaffold . Detailed structural analysis such as NMR spectra or crystallography data is not available in the retrieved literature.

Scientific Research Applications

The compound belongs to the diazine class of heterocyclic aromatic moieties. Diazines (including pyridazine, pyrimidine, and pyrazine) are two-nitrogen-containing compounds found in nature (such as DNA, RNA, flavors, and fragrances). These diazines serve as central building blocks for a wide range of pharmacological applications. In this analysis, we’ll focus specifically on pyrimidines (non-fused substituted forms) and explore their clinical applications .

Conclusion

The compound “2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-isopropylacetamide” holds significant potential across various therapeutic areas. Its unique structure and pharmacological properties make it an intriguing subject for further research and drug development . If you need more detailed information on any specific application, feel free to ask! 😊

Mechanism of Action

This compound is designed to inhibit CDK2, a protein kinase that is a key component in cell proliferation . Inhibition of CDK2 is a target for cancer treatment as it can selectively target tumor cells .

Future Directions

The future directions for this compound could involve further testing of its CDK2 inhibitory activity and potential as a cancer treatment . Further studies could also explore its synthesis process in more detail.

properties

IUPAC Name

2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N5OS/c1-11(2)22-16(24)9-25-18-14-8-21-23(17(14)19-10-20-18)15-6-5-12(3)7-13(15)4/h5-8,10-11H,9H2,1-4H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPZBFDHLYVZPNQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC(C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide

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